1-(3-Bromophenyl)ethan-1-one oxime

• IUPAC Name: (NE)-N-[1-(3-bromophenyl)ethylidene]hydroxylamine
• InChI: InChI=1S/C8H8BrNO/c1-6(10-11)7-3-2-4-8(9)5-7/h2-5,11H,1H3/b10-6+
• InChI Key: TUEQLTCSWQPJIV-UXBLZVDNSA-N
• Canonical SMILES: CC(=NO)C1=CC(=CC=C1)Br
• Isomeric SMILES: C/C(=N\O)/C1=CC(=CC=C1)Br
• Molecular Formula: C8H8BrNO
• Molecular Weight: 214.06 g/mol
• Solubility: 18.1 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(3-Bromophenyl)ethan-1-one oxime is a useful research compound. Its molecular formula is C8H8BrNO and its molecular weight is 214.06 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of N-Acetyl Enamides

  Reductive acetylation of oximes, including 1-(4-Bromophenyl)ethanone oxime, was mediated with iron(II) acetate. This process is important in the synthesis of N-acetyl enamides, acyclic N-acetyl α-arylenamides, which have applications in organic synthesis (Tang et al., 2014).

• Synthesis of Thiadiazoles

  The reactions of 1-aryl-2,2-dihalogenoethanone oximes with tetrasulfur tetranitride were studied. This includes compounds similar to 1-(3-Bromophenyl)ethan-1-one oxime, leading to the synthesis of 3-aryl-4-halogeno-1,2,5-thiadiazoles, which have potential applications in pharmaceutical and agrochemical industries (Yoon, Cho, & Kim, 1998).

• Extraction of Copper

  1-(2′-Hydroxy-5′-alkylphenyl)-1-ethanone oximes, related to this compound, were synthesized and used for copper extraction from acidic solutions. This indicates their potential in metal extraction processes (Krzyżanowska, Olszanowski, & Juskowiak, 1989).

• Intermolecular Hydrogen Bonding Networks

  Studies on 1,2-Diaryl(3-pyridyl)ethanone Oximes, which are structurally similar to this compound, revealed intermolecular hydrogen bonding networks. These findings are significant in understanding molecular interactions in solid-state chemistry (Alcalde et al., 2008).

• Synthesis of Complexes with Transition Metals

  Ethane-1,2-bis(thio-r-glyoximes) have been synthesized from compounds similar to this compound. Their polymeric complexes with Ni(II), Cu(II), and Co(III) indicate applications in coordination chemistry (Sevindir, 1994; Sevindir, 2000).

• Potential Cytotoxic and Antitumor Agents

  The synthesis of 1-phenyl-1-nonen-3-one oximes, akin to this compound, suggests their potential as cytotoxic and antitumor agents (Dimmock, Smith, Noble, & Pannekoek, 1978).

• Catalytic Esterolysis

  Studies on optically active polymeric oximes show that these compounds, related to this compound, can catalyze esterolysis, important in various chemical transformations (Aglietto, Ranucci, Ruggeri, & Gianni, 1985).

• Flotation Collector for Malachite

  A novel collector 1-(2-hydroxyphenyl)hex-2-en-1-one oxime was synthesized, demonstrating excellent collecting power for malachite, similar to this compound (Li, Zhou, & Lin, 2020).